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Compound of Interest

Compound Name: Azinphos-methyl-D6

Cat. No.: B1163086 Get Quote

Executive Summary & Immediate Hazard
Identification
Azinphos-methyl-D6 is a stable isotope-labeled derivative of the organophosphate insecticide

Azinphos-methyl. It is primarily used as an internal standard in isotope dilution mass

spectrometry (IDMS).

CRITICAL WARNING: While "D6" indicates a deuterium label, this compound is chemically and

toxicologically identical to the non-labeled parent compound. It acts as a potent

acetylcholinesterase (AChE) inhibitor. It is NOT radioactive, but it is acutely toxic and classified

as P-Listed Waste (P040) by the US EPA.
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Parameter Detail

Compound Name

Azinphos-methyl-D6 (O,O-Dimethyl-d6 S-[(4-

oxo-1,2,3-benzotriazin-3(4H)-yl)methyl]

phosphorodithioate)

CAS Number
86-50-0 (Parent); Labeled CAS varies by

supplier

RCRA Waste Code P040 (Acutely Hazardous Waste)

Primary Hazard
Acute Toxicity (Oral, Dermal, Inhalation); AChE

Inhibition

Radioactivity None (Stable Isotope)

Physical State
Crystalline Solid or Solution in

Acetonitrile/Methanol

Hazard Mechanism: The "Why" Behind the Protocol
To ensure compliance and safety, researchers must understand the biological mechanism

necessitating these strict controls.

The Mechanism of Action (AChE Inhibition): Azinphos-methyl-D6 functions by

phosphorylating the serine hydroxyl group within the active site of the enzyme

acetylcholinesterase. This prevents the breakdown of the neurotransmitter acetylcholine,

leading to its accumulation at synaptic clefts.

Result: Continuous stimulation of cholinergic receptors.

Symptoms: Miosis (pinpoint pupils), bradycardia, muscle fasciculations, respiratory paralysis,

and death.

Implication for Disposal: Unlike standard organic solvents, this compound can be fatal via

dermal absorption in milligram quantities. Double-gloving and specific waste segregation are

non-negotiable.

Pre-Disposal Segregation & Logistics
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A. The "Radioactive" Misconception
A common compliance error is disposing of deuterated standards in radioactive waste streams.

Rule: Azinphos-methyl-D6 contains stable deuterium (

).[1] It emits no ionizing radiation.

Action: Do NOT place in radioactive waste bins. Doing so triggers costly mixed-waste

protocols. Dispose of as Chemical Hazardous Waste.

B. P-Listed Waste Requirements (RCRA P040)
Because Azinphos-methyl is on the EPA P-list, "empty" containers are subject to stricter

regulations than standard chemicals.

Standard Rule: A container is empty if <3% remains.[2]

P-List Rule: A container is NOT considered empty unless it has been triple-rinsed with a

solvent capable of removing the residue.[3][4]

Operational Reality: For small analytical vials (e.g., 1 mL or 10 mg), triple rinsing generates a

large volume of P-listed solvent waste. It is often safer and more cost-effective to dispose of

the entire vial and its cap as P-listed waste.

Disposal Workflow: Decision Logic
The following diagram outlines the decision-making process for disposing of Azinphos-methyl-
D6, ensuring compliance with RCRA regulations.
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Waste Item Identified:
Azinphos-methyl-D6

What is the physical state?

Solid / Pure Substance
(Expired or Unused)

Liquid Solution
(Solvent Standard)

Empty Container
(Vial/Ampoule)

Segregate as P-Listed Waste (P040)
Do NOT mix with general solvents

Lab Pack

Bulking (If compatible)

Can/Should it be
Triple Rinsed?

No (Recommended for Vials)
Perform Triple Rinse

(Collect Rinsate as P-Waste)

Yes (Large Containers)

Rinsate Fluid

Deface Label & Recycle/Trash
(Only if Triple Rinsed)

Container is RCRA Empty

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of P-listed Azinphos-methyl-D6
waste streams.

Detailed Procedural Protocols
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Protocol A: Disposal of Analytical Standards
(Liquids/Solids)
Use this for expired stock solutions or unused solid material.

PPE Requirement: Nitrile gloves (double-gloved), lab coat, safety glasses. Work inside a

fume hood.

Primary Containment: Keep the material in its original vial if possible. Ensure the cap is tight.

[5]

Secondary Containment: Place the vial into a clear, sealable plastic bag (Ziploc type).

Labeling:

Affix a Hazardous Waste label.[3]

Must explicitly state: "Azinphos-methyl-D6."

Must include waste code: P040.

Mark hazards: "Toxic," "Acute Toxin."[6]

Segregation: Place the bagged vial into the P-Listed / Acutely Toxic waste stream container.

Note: Do not pour small volumes of P-listed standards into general "Organic Solvent"

carboys unless authorized by your facility's specific waste profile. Cross-contamination

renders the entire carboy P-listed.

Protocol B: Handling "Empty" Vials (The Compliance
Trap)
Use this for vials that appear empty after use.[7]

Assessment: Does your facility have a triple-rinse station for acute toxins?

NO: Treat the empty vial exactly as the full vial (Protocol A). This is the preferred method

for small (<20 mL) containers to minimize exposure and secondary waste generation.
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YES: Proceed to Step 2.

Triple Rinse Procedure (Only if required):

Add solvent (e.g., Methanol) to the vial (10-20% volume).

Cap and shake/vortex vigorously for 30 seconds.

Decant the rinsate into the P-Listed Waste container.

Repeat 3 times.

Final Disposal:

The rinsate is Hazardous Waste (P040).

The vial is now "RCRA Empty." Deface the label and dispose of as glass waste.

Protocol C: Spill Decontamination (Emergency)
For benchtop spills of standards.

Evacuate & Isolate: If a significant amount (>100 mg) is spilled outside a hood, evacuate the

area.

Neutralization (Surface Decontamination):

Azinphos-methyl degrades rapidly in alkaline conditions (pH > 11).[8]

Cover the spill with an absorbent pad.

Soak the pad with a 10% Bleach (Sodium Hypochlorite) or 1M Sodium Hydroxide (NaOH)

solution.

Caution: This reaction may generate heat.

Allow to sit for 30 minutes to facilitate hydrolysis.

Cleanup:
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Collect all absorbent materials, gloves, and debris.

Place in a heavy-duty hazardous waste bag.

Label as P-Listed Spill Debris (P040).

Regulatory Reference Table
Agency Code/Regulation Requirement

EPA (RCRA) 40 CFR 261.33
Defines Azinphos-methyl as

P040 (Acutely Hazardous).

EPA (RCRA) 40 CFR 261.7

Defines "Empty Container"

rules.[4] P-listed containers

must be triple-rinsed.[3][7]

DOT UN 2811

Transport classification: Toxic

solids, organic, n.o.s.

(Azinphos-methyl).[3][5][6][9]

[10][11][12]

OSHA PEL
0.2 mg/m³ (Skin).[10] Strict

inhalation/dermal limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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